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Method Validation Data for Dienogest

The following table summarizes the key validation parameters for Dienogest (DNG) from a developed LC-

MS/MS assay, which utilized Dienogest-d5 as the internal standard [1]. This data serves as a robust

reference for the method's performance in quantifying the parent compound.

Parameter Value for Dienogest (DNG)

Calibration Range 0.009 to 10 ng/mL

Lower Limit of Quantification (LLOQ) 0.009 ng/mL

Intra-Assay Precision (%CV) 2.3% (at 1.60 ng/mL)

Inter-Assay Precision (%CV) 4.4% (at 1.60 ng/mL)

Accuracy 103.6% (at 1.60 ng/mL)

Extraction Efficiency (Recovery) 98.9%

Matrix Effects Information missing from table

Upper Limit of Quantification (ULOQ) 10 ng/mL
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Detailed Experimental Protocol

The validation data was generated using a specific protocol [1]. Here is a detailed breakdown of the

methodology:

Instrumentation: Ultra-high performance liquid chromatography-tandem triple quadrupole mass

spectrometry (LC-MS/MS) using a Shimadzu Nexera-LCMS-8050 instrument.
Sample Preparation:

Internal Standard Addition: 100 µL of isotopic standards mixture was added to 200 µL of
serum. This mix included Dienogest-d5 and other labeled steroids.

Extraction: The mixture was loaded onto a solid-supported liquid extraction (SLE+) plate.
Analytes were eluted with dichloromethane.

Reconstitution: The extracted sample was dried and then reconstituted in 50 µL of a 25%
methanol-in-water solution.

Chromatography:
Column: Raptor Biphenyl (50 mm X 2.1 mm, 2.7 µm).

Mobile Phase: (A) 0.15 mM ammonium fluoride in water; (B) Methanol.
Gradient: Started at 60% B, increased to 95% B over 7.25 minutes, with a total run time of 9.55

minutes per sample.
Detection: Heated electrospray ionization (HESI) in positive ion mode with Multiple Reaction

Monitoring (MRM).

The workflow for this analytical method can be summarized as follows:
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Start with 200 µL Serum Sample

1. Add Internal Standards
(Incl. Dienogest-d5)

2. SLE+ Extraction
(3x600 µL Dichloromethane)

3. Dry Eluent & Reconstitute
(50 µL 25% Methanol/Water)

4. UHPLC Separation
(Biphenyl Column, Gradient Elution)

5. MS/MS Detection
(HESI+, MRM Mode)

6. Data Analysis & Quantification

Click to download full resolution via product page

Diagram Title: LC-MS/MS Workflow for Dienogest Quantification

About Dienogest-d5 Internal Standard Data
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While the searched literature confirms that Dienogest-d5 was used as an internal standard in the validated

method [1] and is available commercially for research use [2] [3], it does not provide specific validation data

for the internal standard itself.

Role of Internal Standard: In quantitative LC-MS/MS, a stable isotope-labeled internal standard

corrects for losses during sample preparation and variations in instrument response. Its accuracy and
precision are inherently demonstrated by the excellent performance of the overall method for the

target analyte.
How to Find Specific Data: Validation data for the internal standard might be located in the full text
or supplementary materials of the original research paper [1], which could contain chromatograms
and specific performance metrics for Dienogest-d5.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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